Cas no 37437-43-7 (Phenol, 2,4,6-trinitro-, compd. with benzene (1:1))

Phenol, 2,4,6-trinitro-, compd. with benzene (1:1) structure
37437-43-7 structure
Product Name:Phenol, 2,4,6-trinitro-, compd. with benzene (1:1)
CAS No:37437-43-7
MF:C12H9N3O7
MW:307.215762853622
CID:1483500
PubChem ID:23035133
Update Time:2025-04-21

Phenol, 2,4,6-trinitro-, compd. with benzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4,6-trinitro-, compd. with benzene (1:1)
    • benzene,2,4,6-trinitrophenol
    • 2,4,6-Trinitrophenol--benzene (1/1)
    • DTXSID70629944
    • 37437-43-7
    • Inchi: 1S/C6H3N3O7.C6H6/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-2-4-6-5-3-1/h1-2,10H;1-6H
    • InChI Key: JHDRSOHMNFJEFP-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C1C=CC=CC=1

Computed Properties

  • Exact Mass: 307.04407
  • Monoisotopic Mass: 307.04404963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 307
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 149.65
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